1-(2-(naphthalen-2-yl)-2-oxoethyl)-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione

• IUPAC Name: 1-(2-naphthalen-2-yl-2-oxoethyl)-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4-dione
• InChI: InChI=1S/C25H18N4O3/c30-22(20-10-9-18-6-1-2-7-19(18)13-20)16-28-21-8-4-12-27-23(21)24(31)29(25(28)32)15-17-5-3-11-26-14-17/h1-14H,15-16H2
• InChI Key: FWBFKMIGDRWLBM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)C(=O)CN3C4=C(C(=O)N(C3=O)CC5=CN=CC=C5)N=CC=C4
• Molecular Formula: C25H18N4O3
• Molecular Weight: 422.4 g/mol

Description

1-(2-(naphthalen-2-yl)-2-oxoethyl)-3-(pyridin-3-ylmethyl)pyrido[3,2-d]pyrimidine-2,4(1H,3H)-dione is a useful research compound. Its molecular formula is C25H18N4O3 and its molecular weight is 422.444. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity and Drug Potential

A study by Chioma et al. (2018) focused on the synthesis of a pyrimidine-based ligand similar to the compound and its metal complexes. These compounds displayed a range of antimicrobial activities, with the Mn(II) complex showing particularly promising results. The study also suggested that these metal complexes have the potential to be used as drugs, highlighting the compound's relevance in medicinal chemistry and antimicrobial research (Chioma et al., 2018).

Metal Ion Sensing and Selectivity

Gosavi-Mirkute et al. (2017) synthesized and characterized compounds including 2-((pyridine-2-yl)methylamino)naphthalene-1,4-dione, which demonstrated remarkable selectivity towards Cu2+ ions. This specificity, along with the color change associated with complexation, indicates the compound's utility in metal ion sensing applications (Gosavi-Mirkute et al., 2017).

Fluorescence Studies and Imaging Applications

Balakrishna et al. (2018) synthesized a compound structurally related to the one and investigated its UV/Vis and fluorescence properties. The compound showed high selectivity and sensitivity for Zn2+ ions, suggesting its potential use as a fluorescent probe for imaging Zn2+ ions in biological systems (Balakrishna et al., 2018).

Anticonvulsant Activity and Neurological Research

Ghareb et al. (2017) conducted a study on novel naphthalen-2-yl acetate and related derivatives as potential anticonvulsant agents. Their findings indicate the compound's relevance in neurological research and drug development for treating convulsions (Ghareb et al., 2017).

Chemosensor Abilities for Transition Metal Ions

Patil et al. (2017) examined vitamin K3 derivatives, including compounds structurally similar to the one , for their chemosensor abilities towards transition metal ions. This study underscores the compound's potential in detecting and differentiating metal ions, which is crucial in environmental and analytical chemistry (Patil et al., 2017).